Cas no 151677-78-0 (Benzoic acid, tetracosyl-)

• Product Name: Benzoic acid, tetracosyl-
• CAS No: 151677-78-0
• MF: C₃₁H₅₄O₂
• MW: 458.759270191193
• CID: 1327539
• PubChem ID: 71346406
• Update Time: 2025-04-20

Benzoic acid, tetracosyl- Chemical and Physical Properties

Names and Identifiers

• Benzoic acid, tetracosyl-
• 2-tetracosylbenzoic acid
• 151677-78-0
• DTXSID80772495

• Inchi： 1S/C31H54O2/c1-2-3-4-5-6-7-8-9-10-11-12-13-14-15-16-17-18-19-20-21-22-23-26-29-27-24-25-28-30(29)31(32)33/h24-25,27-28H,2-23,26H2,1H3,(H,32,33)
• InChI Key： KPZSYGRLGUVBDI-UHFFFAOYSA-N
• SMILES： OC(C1C=CC=CC=1CCCCCCCCCCCCCCCCCCCCCCCC)=O

Computed Properties

• Exact Mass: 458.41262
• Monoisotopic Mass: 458.412380961g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 33
• Rotatable Bond Count: 24
• Complexity: 419
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 14.8
• Topological Polar Surface Area: 37.3Ų

Experimental Properties

• PSA: 37.3

Related Categories

• Solvents and Organic Chemicals Organic Compounds Benzenoids Benzene and substituted derivatives Benzoic acids
• Solvents and Organic Chemicals Organic Compounds Benzenoids Benzene and substituted derivatives Benzoic acids and derivatives Benzoic acids